A magnetically highly frustrated CuII27 coordination cluster containing a Cu18 folded-sheet motif†

Chemical Communications Pub Date: 2015-01-02 DOI: 10.1039/C4CC09469G

Abstract

[CuII274-O)2(OH)13(OMe)7(vanox)10(NO3)8(OH2)2(MeOH)7](NO3)2·2H2O·11MeOH (1) was synthesised from Cu(NO3)2·3H2O and o-vanillin-oxime. Structural analysis shows a molecule composed of a Cu18 “folded-sheet” motif linked to a Cu9 bridging unit. The cluster is highly frustrated and has an S = 1/2 spin ground state.

Graphical abstract: A magnetically highly frustrated CuII27 coordination cluster containing a Cu18 folded-sheet motif
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